Cas no 88357-06-6 (2-Propanone, 1-[4-[(2-methoxyethyl)thio]phenyl]-)

• Product name: 2-Propanone, 1-[4-[(2-methoxyethyl)thio]phenyl]-
• CAS No: 88357-06-6
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 635566
• PubChem ID: 70528634

2-Propanone, 1-[4-[(2-methoxyethyl)thio]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[4-[(2-methoxyethyl)thio]phenyl]-
• 1-[4-(2-methoxyethylsulfanyl)phenyl]propan-2-one
• 88357-06-6
• 1-{4-[(2-Methoxyethyl)sulfanyl]phenyl}propan-2-one
• SCHEMBL11163635
• DTXSID60742297

• Inchi： InChI=1S/C12H16O2S/c1-10(13)9-11-3-5-12(6-4-11)15-8-7-14-2/h3-6H,7-9H2,1-2H3
• InChI Key： CCDBIRFUIYJZGX-UHFFFAOYSA-N
• SMILES： CC(=O)CC1=CC=C(C=C1)SCCOC

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6Ų
• XLogP3: 1.9